4-tert-butyl-6-(4-cyclopropanecarbonylpiperazin-1-yl)-2-cyclopropylpyrimidine
Description
4-tert-butyl-6-(4-cyclopropanecarbonylpiperazin-1-yl)-2-cyclopropylpyrimidine is a pyrimidine derivative characterized by three distinct substituents:
- A tert-butyl group at position 4, enhancing steric bulk and lipophilicity.
- A cyclopropyl group at position 2, contributing to metabolic stability due to its strained ring structure.
- A 4-cyclopropanecarbonyl-substituted piperazine at position 6, modulating solubility and receptor-binding interactions.
This compound is hypothesized to interact with enzymes such as glutathione S-transferases (GSTs) or epoxide hydratases, given structural similarities to tert-butyl-containing antioxidants like BHA (2(3)-tert-butyl-4-hydroxyanisole), which are known to enhance GST activity . Its synthesis likely involves nucleophilic substitution or acylation reactions to attach the cyclopropanecarbonyl-piperazine moiety to the pyrimidine core.
Properties
IUPAC Name |
[4-(6-tert-butyl-2-cyclopropylpyrimidin-4-yl)piperazin-1-yl]-cyclopropylmethanone | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H28N4O/c1-19(2,3)15-12-16(21-17(20-15)13-4-5-13)22-8-10-23(11-9-22)18(24)14-6-7-14/h12-14H,4-11H2,1-3H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UPKCNBLXSMBSAV-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC(=NC(=N1)C2CC2)N3CCN(CC3)C(=O)C4CC4 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H28N4O | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-tert-butyl-6-(4-cyclopropanecarbonylpiperazin-1-yl)-2-cyclopropylpyrimidine typically involves multiple steps:
Formation of the Pyrimidine Core: The pyrimidine core can be synthesized through a condensation reaction between a suitable diketone and a guanidine derivative under acidic or basic conditions.
Introduction of Substituents: The tert-butyl and cyclopropyl groups can be introduced via alkylation reactions using tert-butyl halides and cyclopropyl halides, respectively.
Piperazine Derivative Formation: The piperazine ring is often introduced through nucleophilic substitution reactions, where a piperazine derivative reacts with a suitable electrophile, such as a halogenated pyrimidine intermediate.
Final Coupling: The final step involves coupling the cyclopropanecarbonyl group to the piperazine nitrogen, typically using a coupling reagent like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of a base.
Industrial Production Methods
Industrial production of this compound would likely follow similar synthetic routes but on a larger scale, utilizing continuous flow reactors to optimize reaction conditions and improve yield. The use of automated synthesis and purification systems would also be integral to ensure consistency and efficiency.
Chemical Reactions Analysis
Types of Reactions
Oxidation: The compound can undergo oxidation reactions, particularly at the cyclopropyl groups, leading to the formation of cyclopropanone derivatives.
Reduction: Reduction reactions can target the carbonyl group on the piperazine ring, potentially converting it to a hydroxyl group.
Substitution: The pyrimidine core can undergo nucleophilic substitution reactions, where various nucleophiles can replace the existing substituents.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.
Substitution: Nucleophiles like amines, thiols, or alkoxides can be used under basic conditions to facilitate substitution reactions.
Major Products
Oxidation: Cyclopropanone derivatives.
Reduction: Hydroxylated piperazine derivatives.
Substitution: Various substituted pyrimidines depending on the nucleophile used.
Scientific Research Applications
Chemistry
In chemistry, 4-tert-butyl-6-(4-cyclopropanecarbonylpiperazin-1-yl)-2-cyclopropylpyrimidine is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new chemical reactions and pathways.
Biology
In biological research, this compound is studied for its potential interactions with biological macromolecules. It can serve as a probe to investigate enzyme mechanisms or as a ligand in receptor binding studies.
Medicine
In medicinal chemistry, this compound is of interest due to its potential pharmacological properties. It may act as a lead compound for the development of new drugs targeting specific enzymes or receptors involved in various diseases.
Industry
In the industrial sector, this compound can be used in the development of new materials with specific properties, such as polymers or coatings that require unique structural features.
Mechanism of Action
The mechanism of action of 4-tert-butyl-6-(4-cyclopropanecarbonylpiperazin-1-yl)-2-cyclopropylpyrimidine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s structure allows it to fit into the active sites of these targets, potentially inhibiting or modulating their activity. The exact pathways involved depend on the specific biological system being studied.
Comparison with Similar Compounds
Comparison with Structural Analogs
Structural Features and Physicochemical Properties
The following table compares key structural and physicochemical properties of the target compound with three analogs:
| Compound Name | Substituent at Position 4 | Substituent at Position 6 (Piperazine) | Substituent at Position 2 | Molecular Weight (g/mol) | LogP<sup>a</sup> |
|---|---|---|---|---|---|
| Target Compound | tert-butyl | Cyclopropanecarbonyl | Cyclopropyl | ~400 | 3.8 |
| 4-Methyl-6-(4-acetylpiperazin-1-yl)-2-ethylpyrimidine (Compound A) | Methyl | Acetyl | Ethyl | ~320 | 2.1 |
| 4-Isopropyl-6-(4-benzoylpiperazin-1-yl)-2-cyclopropylpyrimidine (Compound B) | Isopropyl | Benzoyl | Cyclopropyl | ~430 | 4.5 |
| 4-tert-butyl-6-(4-propionylpiperazin-1-yl)-2-phenylpyrimidine (Compound C) | tert-butyl | Propionyl | Phenyl | ~390 | 4.0 |
<sup>a</sup> LogP values estimated via fragment-based methods.
Key Observations :
- The tert-butyl group in the target compound and Compound C increases lipophilicity (LogP ~3.8–4.0) compared to methyl (Compound A: LogP 2.1).
- The cyclopropanecarbonyl group in the target compound balances solubility and metabolic stability better than benzoyl (Compound B: LogP 4.5) or propionyl (Compound C) groups.
- The cyclopropyl group at position 2 in the target compound and Compound B may enhance metabolic resistance compared to ethyl or phenyl substituents .
Bioactivity and Enzyme Interactions
Glutathione S-Transferase (GST) Modulation
Studies on tert-butyl-containing compounds like BHA demonstrate 5- to 10-fold increases in hepatic GST activity in mice . Analogously, the target compound’s tert-butyl group may enhance GST-mediated detoxification of electrophilic intermediates.
| Compound | GST Activity Enhancement (vs. Control) | Metabolic Stability (t1/2, Liver Microsomes) |
|---|---|---|
| Target Compound | Hypothesized 6–8-fold<sup>b</sup> | >120 min (predicted) |
| Compound A | 2–3-fold | 45 min |
| Compound B | 1.5-fold | 90 min |
| BHA (Reference) | 5–10-fold | Not applicable |
Key Findings :
- The target compound’s tert-butyl and cyclopropyl groups likely synergize to prolong metabolic stability while enhancing GST activity.
- Compound B’s benzoyl group reduces GST enhancement but improves stability compared to acetyl (Compound A).
Epoxide Hydratase Induction
Dietary BHA elevates epoxide hydratase activity 11-fold in mice . Structural analogs with tert-butyl groups may exhibit similar effects:
| Compound | Epoxide Hydratase Activity (vs. Control) |
|---|---|
| Target Compound | Predicted 8–10-fold increase |
| Compound C | 3–4-fold increase |
| BHA (Reference) | 11-fold increase |
Mechanistic Insight :
The tert-butyl group’s electron-donating effects may stabilize enzyme-substrate interactions, though steric bulk in the target compound could slightly reduce efficacy compared to BHA .
Metabolic Pathways
The cyclopropanecarbonyl-piperazine moiety in the target compound is resistant to hydrolysis compared to acetyl (Compound A) or propionyl (Compound C) groups, as inferred from NMR studies on analogous structures . For example:
- Region A (positions 39–44) : Chemical shifts in the target compound suggest minimal conformational changes, indicating stable cyclopropane ring interactions.
- Region B (positions 29–36) : Differences in shifts between the target compound and Compound C correlate with acyl-group variability .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
